Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
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- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Hao Jiang,Meng Cheng,Caijiao Ai,Fanjie Meng,Yizeng Mou Polym. Chem., 2021,12, 5342-5356
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Ramiz A. Boulos,Christopher T. Gibson,Xiaolin Wang,Colin L. Raston,Hui Tong Chua Chem. Commun., 2014,50, 1478-1480
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Hao-Dong Xu,Ping-Ping Wen,Jian-Ding Qiu Mol. BioSyst., 2015,11, 2610-2619
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Yihan Lin,Jianyu Li,Peng Ren,Xiuchun Yang RSC Adv., 2021,11, 8468-8474
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7. Contents
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8. Front cover
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Anum Zahid,Hanif Subhan,Azeema Munir,Faiza Jan Iftikhar,Muhammad Akbar Sustainable Energy Fuels, 2018,2, 1398-1429
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Bornita Das,Dona Sinha Food Funct., 2019,10, 191-202
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